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GO 6983 is characterized as a potent, cell-permeable, reversible, and ATP-competitive inhibitor of several
Protein Kinase C (PKC) isoforms [1]. The table below summarizes its published half-maximal inhibitory

concentration (IC50) values for various PKC targets.

Target Reported IC50 Value
PKCa 7nM [1] [2] [3]

PKCB 7 nM [1] [2] [3]

PKCy 6 nM [1] [2] [3]

PKC3 10 nM [1] [2] [3]
PKC 60 nM [1] [2] [3]
PKCy 20 uM [1] [4]

A key feature of GO 6983 is its ability to distinguish between classical/novel PKC isoforms and PKCy, as it

is over 1000 times less potent against PKCp [1] [2]. This makes it a useful tool for isoform-specific studies.

Experimental Use and Protocols
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The following table collates examples of how Go6 6983 has been applied in various cell-based assays, which

can inform its use in experimental systems.

. Reported Incubation Experimental Purpose /| Observed

Cell Line | Model . .

Concentration Time Effect

PC12 cells [3] 0.5 uM Not specified Blocked PMA's effect on IGF-1-
induced Akt/MAPK activation

PC-3 cells [3] 1uM 2 hours Abrogated TPA-induced RGFR
transactivation

HCT116, HT29, and 2 uM 8 hours Attenuated PMA-induced FLIP

other colon cancer MRNA expression

cells [3]

A549 cells [3] 10 uM 1 hour Inhibited ATPyS-stimulated NADPH
oxidase activity and ROS
generation

C6 glioma cells [2] 1uM 2 hours (pre- Prevented TCDD-induced PKC

treatment) translocation and GLT-1 expression
changes

Mouse soleus and EDL  Not specified Ex vivo muscle Potently inhibited contraction-

muscles [5] incubation stimulated glucose uptake

Bovine BMMs [2] 2.5 uM 4 hours (pre- Inhibited RANKL-induced signaling

Mouse pulmonary
B16BL6 tumor model

[3] [4]

22 pg/mouse
(intravenous)

treatment)

Single dose

pathways

Inhibited tumor metastasis by
51.2%

GO 6983 is typically prepared as a concentrated stock solution in DMSO, with a common stock

concentration of 10 mM to 100 mg/mL [1] [2] [3]. The final concentration of DMSO in the assay buffer

should be kept low (e.g., 0.1-1%) to avoid solvent toxicity.
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Mechanism of Action in a Signaling Pathway

Based on the search results, the following diagram illustrates the described role of G6 6983 in inhibiting
PKC within a T cell receptor signaling pathway, particularly in the context of immunological synapse

formation [6].
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GO 6983 inhibits PKC activation, blocking downstream cytoskeletal reorganization and centrosome

polarization in T cells [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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